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Compound of Interest

Compound Name: 1-Bromo-2,4-dinitrobenzene

Cat. No.: B145926

Essential Safety and Handling Guide for 1-
Bromo-2,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Bromo-2,4-dinitrobenzene, including detailed operational and disposal plans. Our goal is to
be your preferred source for laboratory safety and chemical handling information, building trust
by providing value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2,4-dinitrobenzene is a hazardous substance that requires strict safety protocols. It
Is classified as corrosive and toxic, capable of causing severe skin and eye burns.[1][2] It is
harmful if swallowed, inhaled, or in contact with skin, and may cause an allergic skin reaction.

[21[3][4][5]
Emergency Overview:

e Appearance: Yellow crystalline powder.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b145926?utm_src=pdf-interest
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2_4-dinitrobenzene
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.chemicalbook.com/msds/1-bromo-2-4-dinitrobenzene.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Danger! Corrosive. Causes severe eye and skin burns.[1][2] May cause skin sensitization.[1]
[3] Toxic if swallowed, in contact with skin, or if inhaled.[2][6]

Required Personal Protective Equipment (PPE)

To mitigate the risks associated with handling this chemical, the following personal protective
equipment is mandatory:

PPE Category Specification Rationale

] Protects against splashes and
] Chemical safety goggles and a ]
Eye and Face Protection dust, preventing severe eye

face shield.
burns and damage.[1][2][6]

o ] Prevents skin contact, which
) Nitrile or other chemically
Hand Protection ] can cause burns and
resistant gloves. o
sensitization.[1]

_ Protects skin from accidental
) Flame-resistant lab coat and o
Body Protection ] ) ] contact and contamination.[1]
appropriate protective clothing. 2]

Use a certified respirator if ) ) )
Prevents inhalation of toxic

Respiratory Protection handling outside of a fume )
dust particles.[1][2]

hood or if dust is generated.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for the safe handling of 1-Bromo-2,4-
dinitrobenzene.

Preparation and Handling

o Consult the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet (SDS) for 1-Bromo-2,4-dinitrobenzene.
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o Work Area: All handling of this chemical must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[1][7] Ensure that an eyewash station and
safety shower are readily accessible.[1][7]

o Don PPE: Put on all required PPE as specified in the table above.

» Weighing and Transfer: When weighing or transferring the solid, do so carefully to minimize
dust generation.[1] Use a spatula and a tared container.

e Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[1] Do not
ingest or inhale the substance.[1]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1][6]

Storage

o Store 1-Bromo-2,4-dinitrobenzene in a tightly closed, properly labeled container.[1][2]

e The storage area should be cool, dry, and well-ventilated, away from incompatible
substances.[1][2]

» Store in a designated corrosives area.[2][7]

Emergency and First-Aid Procedures

In the event of an exposure or spill, immediate action is critical.
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Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention.[1][2][6]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[1][2][6]

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ] . ] )
give oxygen. Seek immediate medical attention.
[11[2][6]
Do NOT induce vomiting. If the victim is
) conscious and alert, rinse their mouth and give
Ingestion

2-4 cupfuls of milk or water. Seek immediate

medical attention.[1][2]

Disposal Plan

Proper disposal of 1-Bromo-2,4-dinitrobenzene and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Waste Container: Designate a specific, labeled hazardous waste container for 1-Bromo-2,4-

dinitrobenzene waste. The container should be made of a compatible material and have a

secure lid.

e Segregation: This chemical is a halogenated nitroaromatic compound. It must be segregated

from non-halogenated waste streams.

o Contaminated Materials: All disposable items that have come into contact with 1-Bromo-2,4-

dinitrobenzene, such as gloves, weighing paper, and absorbent pads, must be placed in the

designated hazardous waste container.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://www.sciencemadness.org/smwiki/index.php/2,4-Dinitrobromobenzene
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://www.sciencemadness.org/smwiki/index.php/2,4-Dinitrobromobenzene
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://www.sciencemadness.org/smwiki/index.php/2,4-Dinitrobromobenzene
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/product/b145926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Method

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines.

o Licensed Disposal Contractor: Arrange for the disposal of the hazardous waste through a
licensed and qualified hazardous waste disposal contractor.

 Recommended Treatment: The preferred method for the disposal of halogenated
nitroaromatic compounds is high-temperature incineration in a facility equipped with
appropriate emission controls. This ensures the complete destruction of the hazardous
compound.

Quantitative Data

The following table summarizes key quantitative data for 1-Bromo-2,4-dinitrobenzene.

Property Value

Molecular Formula CeH3BrN20a4

Molecular Weight 247.00 g/mol [3]

Melting Point 70-73 °C (158-163 °F)[6]
Boiling Point 288.4 °C at 760 mmHgJ8]
Density 1.91 g/cm3[6]

Appearance Yellow crystalline solid[1]
Solubility Slightly soluble in water.[6]

Experimental Protocols and Visualizations
Chemical Spill Workflow

The following diagram illustrates the logical workflow for responding to a 1-Bromo-2,4-
dinitrobenzene spill.
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Chemical Spill Workflow for 1-Bromo-2,4-dinitrobenzene
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Evacuate Immediate Area .
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l
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:
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(Gloves, Goggles, Lab Coat, Respirator)

:
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(Use absorbent pads)

:
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(Use non-reactive absorbent)

:

Collect Waste in a
Sealed, Labeled Container

:

Decontaminate the Area

:

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 1-Bromo-2,4-dinitrobenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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